Cas no 112204-57-6 ((5-bromo-2-fluoro-phenyl)boronic acid)

(5-bromo-2-fluoro-phenyl)boronic acid structure
112204-57-6 structure
Product Name:(5-bromo-2-fluoro-phenyl)boronic acid
CAS No:112204-57-6
MF:C6H5BBrFO2
MW:218.816104650497
MDL:MFCD05664307
CID:62912
PubChem ID:10856974
Update Time:2025-04-18

(5-bromo-2-fluoro-phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-fluorobenzeneboronic acid
    • 5-Bromo-2-Fluorophenylboronic Acid
    • 5-Bromo-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
    • 5-BROMO-2-FLUOROBENZENEBORONIC ACID 98
    • (5-bromo-2-fluorophenyl)boronic acid
    • 5-Bromo-2-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
    • (5-bromo-2-fluoro-phenyl)boronic Acid
    • Boronic acid, (5-bromo-2-fluorophenyl)-
    • BORONIC ACID, B-(5-BROMO-2-FLUOROPHENYL)-
    • KSC493S1N
    • IGBDPRKNAFOOGY-UHFFFAOYSA-N
    • SBB071276
    • RL00492
    • AB22346
    • RP27145
    • TRA0083867
    • FT-0652162
    • 112204-57-6
    • CS-W014778
    • AKOS015834774
    • SCHEMBL1529185
    • A802512
    • SY032190
    • B5065
    • BP-11419
    • DTXSID10446091
    • FS-4422
    • J-516926
    • F15431
    • 5-Bromo-2-fluorobenzeneboronicacid
    • Z1269192857
    • Dihydroxy-(5-bromo-2-fluorophenyl)-borane
    • MFCD05664307
    • EN300-333688
    • 5-Bromo-2-fluorophenylboronic acid(contains varying amounts of Anhydride)
    • DB-029081
    • (5-bromo-2-fluoro-phenyl)boronic acid
    • MDL： MFCD05664307
    • Inchi： 1S/C6H5BBrFO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,10-11H
    • InChI Key： IGBDPRKNAFOOGY-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C(B(O)O)=C1)F

Computed Properties

  • Exact Mass: 217.95500
  • Monoisotopic Mass: 217.95500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: solid
  • Density: 1.75
  • Melting Point: 174°C(lit.)
  • Boiling Point: 324.8±52.0 °C at 760 mmHg
  • Flash Point: 150.3±30.7 °C
  • PSA: 40.46000
  • LogP: 0.26800
  • Solubility: Not determined

(5-bromo-2-fluoro-phenyl)boronic acid Security Information

(5-bromo-2-fluoro-phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(5-bromo-2-fluoro-phenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM137126-5g
(5-Bromo-2-fluorophenyl)boronic acid
 112204-57-6 95+%
5g
 $56 2021-08-05
TRC
B685820-1g
5-Bromo-2-fluorophenylboronic Acid
 112204-57-6
1g
 $ 125.00 2022-06-06
TRC
B685820-5 g
5-Bromo-2-fluorophenylboronic Acid
 112204-57-6
5g
 $ 230.00 2022-01-06
TRC
B685820-25 g
5-Bromo-2-fluorophenylboronic Acid
 112204-57-6
25g
 $ 270.00 2022-01-06
Alichem
A019112309-500g
(5-Bromo-2-fluorophenyl)boronic acid
 112204-57-6 98%
500g
 $830.58 2023-09-04
Apollo Scientific
PC3621-5g
5-Bromo-2-fluorobenzeneboronic acid
 112204-57-6 98+%
5g
 £15.00 2025-02-21
Apollo Scientific
PC3621-25g
5-Bromo-2-fluorobenzeneboronic acid
 112204-57-6 98+%
25g
 £67.00 2025-02-21
Apollo Scientific
PC3621-100g
5-Bromo-2-fluorobenzeneboronic acid
 112204-57-6 98+%
100g
 £256.00 2025-02-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R016105-1g
(5-bromo-2-fluoro-phenyl)boronic acid
 112204-57-6 98%
1g
 ￥30 2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R016105-25g
(5-bromo-2-fluoro-phenyl)boronic acid
 112204-57-6 98%
25g
 ￥529 2024-05-26

(5-bromo-2-fluoro-phenyl)boronic acid Production Method

(5-bromo-2-fluoro-phenyl)boronic acid Related Literature

Related Categories

112204-57-6 ((5-bromo-2-fluoro-phenyl)boronic acid) Related Products

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen